95-95-4

2,4,5-Trichlorophenol

In Stock

• CAS RN:
• 95-95-4

• Formula:
• C6H3Cl3O
  C6H2Cl3(OH)
  C6H3Cl3O

• InChI:
• InChI=1S/C6H3Cl3O/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H

• InChIKey:
• LHJGJYXLEPZJPM-UHFFFAOYSA-N

• 2,4,5-Trichlorophenol (2,4,5-TCP) is commonly used as a disinfectant, fungicide, wood preserver, and plant growth regulator. It is also employed as a raw material in the preparation of various biocides.
  2,4,5-Trichlorophenol is a phenolic organochloride, which is persistent as an environmental contaminant.
  2,4,5-trichlorophenol appears as colorless needles, gray flakes or off-white lumpy solid. Phenolic odor. Formerly used as a fungicide and bactericide.
  2,4,5-trichlorophenol is a trichlorophenol carrying chloro groups at positions 2, 4 and 5.
  Exposure to 2,4,5-trichlorophenol may occur during its production or use as a pesticide. Acute (short- term) dermal exposure to 2,4,5-trichlorophenol may burn skin in humans. It also irritates the eyes, nose, pharynx, and lungs in humans. No information is available on the chronic (long-term), reproductive, developmental, or...

2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid

In Stock

• CAS RN:
• 495-95-4

• Formula:
• C7H11NO3

• InChI:
• InChI=1S/C7H11NO3/c1-8-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,10,11)

• InChIKey:
• QSTXMZUAMCBUQU-UHFFFAOYSA-N

• 2-(1-Methyl-5-oxopyrrolidin-2-yl)acetic acid is a useful research compound. Its molecular formula is C7H11NO3 and its molecular weight is 157.17 g/mol. The purity is usually 95%.

Methyl 3-oxocyclobutanecarboxylate

In Stock

• CAS RN:
• 695-95-4

• Formula:
• C6H8O3

• InChI:
• InChI=1S/C6H8O3/c1-9-6(8)4-2-5(7)3-4/h4H,2-3H2,1H3

• InChIKey:
• IHLHSAIBOSSHQV-UHFFFAOYSA-N

• Methyl 3-oxocyclobutanecarboxylate, also known as Methyl 3-oxocyclobutanecarboxylate, is a useful research compound. Its molecular formula is C6H8O3 and its molecular weight is 128.13 g/mol. The purity is usually 95%.

2,3-dihydroxy-3-phenylpropanoic acid

In Stock

• CAS RN:
• 5695-95-4

• Formula:
• C9H10O4

• InChI:
• InChI=1S/C9H10O4/c10-7(8(11)9(12)13)6-4-2-1-3-5-6/h1-5,7-8,10-11H,(H,12,13)

• 2,3-dihydroxy-3-phenylpropanoic acid is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.2. The purity is usually 95%.

2-Propylimidazole

In Stock

• CAS RN:
• 50995-95-4

• Formula:
• C6H10N2

• InChI:
• InChI=1S/C6H10N2/c1-2-3-6-7-4-5-8-6/h4-5H,2-3H2,1H3,(H,7,8)

• InChIKey:
• MKBBSFGKFMQPPC-UHFFFAOYSA-N

• 2-Propylimidazole is a useful research compound. Its molecular formula is C6H10N2 and its molecular weight is 110.16 g/mol. The purity is usually 95%.

tert-Butyl (2-acetylpyridin-4-yl)carbamate

• CAS RN:
• 262295-95-4

• Formula:
• C12H16N2O3

• InChI:
• InChI=1S/C12H16N2O3/c1-8(15)10-7-9(5-6-13-10)14-11(16)17-12(2,3)4/h5-7H,1-4H3,(H,13,14,16)

• InChIKey:
• RDKJLWPNYGAWFU-UHFFFAOYSA-N

• Tert-Butyl (2-acetylpyridin-4-yl)carbamate is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.

4-[[4-(3,4-Dimethylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]-3-nitrobenzaldehyde

Usually In Stock

• CAS RN:
• 733795-95-4

• Formula:
• C23H18N4O3S

• InChI:
• InChI=1S/C23H18N4O3S/c1-15-8-10-19(12-16(15)2)26-22(18-6-4-3-5-7-18)24-25-23(26)31-21-11-9-17(14-28)13-20(21)27(29)30/h3-14H,1-2H3

• InChIKey:
• CTCFQPMXGTXXFH-UHFFFAOYSA-N

• 4-[[4-(3,4-Dimethylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]-3-nitrobenzaldehyde is a useful research compound. Its molecular formula is C23H18N4O3S and its molecular weight is 430.48. The purity is usually 95%.

6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde

In Stock

• CAS RN:
• 898795-95-4

• Formula:
• C14H7F6NO

• InChI:
• InChI=1S/C14H7F6NO/c15-13(16,17)10-3-9(4-11(5-10)14(18,19)20)12-2-1-8(7-22)6-21-12/h1-7H

• InChIKey:
• SSGYGWNCKOBNHV-UHFFFAOYSA-N

• 6-(3,5-Bis-trifluoromethyl-phenyl)pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C14H7F6NO and its molecular weight is 319.2 g/mol. The purity is usually 95%.

N-Ethyl-4-bromobenzylamine

In Stock

• CAS RN:
• 856795-95-4

• Formula:
• C9H12BrN

• InChI:
• InChI=1S/C9H12BrN/c1-2-11-7-8-3-5-9(10)6-4-8/h3-6,11H,2,7H2,1H3

• InChIKey:
• RVGAYUIZZCACIV-UHFFFAOYSA-N

• N-Ethyl-4-bromobenzylamine is a useful research compound. Its molecular formula is C9H12BrN and its molecular weight is 214.1 g/mol. The purity is usually 95%.

N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)pentanamide

In Stock

• CAS RN:
• 1019095-95-4

• Formula:
• C20H24N4O3S

• InChI:
• InChI=1S/C20H24N4O3S/c1-5-6-7-19(25)22-18-10-13(2)23-24(18)20-21-15(12-28-20)14-8-9-16(26-3)17(11-14)27-4/h8-12H,5-7H2,1-4H3,(H,22,25)

• InChIKey:
• NPCWYOUSWZVAJX-UHFFFAOYSA-N

• N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)pentanamide is a useful research compound. Its molecular formula is C20H24N4O3S and its molecular weight is 400.5 g/mol. The purity is usually 95%.

5-bromo-3,4-dihydro-2(1H)-Quinazolinone

In Stock

• CAS RN:
• 1103395-95-4

• Formula:
• C8H7BrN2O

• InChI:
• InChI=1S/C8H7BrN2O/c9-6-2-1-3-7-5(6)4-10-8(12)11-7/h1-3H,4H2,(H2,10,11,12)

• InChIKey:
• BZSVCWIHODXNSS-UHFFFAOYSA-N

• 5-bromo-3,4-dihydro-2(1H)-Quinazolinone is a useful research compound. Its molecular formula is C8H7BrN2O and its molecular weight is 227.061. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-methylbenzo[d]thiazol-5-yl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797695-95-4

• Formula:
• C20H20N8OS

• InChI:
• InChI=1S/C20H20N8OS/c1-13-25-16-8-15(2-3-17(16)30-13)26-20(29)14-4-6-27(7-5-14)18-9-19(23-11-22-18)28-12-21-10-24-28/h2-3,8-12,14H,4-7H2,1H3,(H,26,29)

• InChIKey:
• QLWSACORCYINFQ-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-methylbenzo[d]thiazol-5-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H20N8OS and its molecular weight is 420.5. The purity is usually 95%.

(2,5-Dimethylphenyl) 3,4-dimethylbenzenesulfonate

In Stock

• CAS RN:
• 2379995-95-4

• Formula:
• C16H18O3S

• InChI:
• InChI=1S/C16H18O3S/c1-11-5-6-13(3)16(9-11)19-20(17,18)15-8-7-12(2)14(4)10-15/h5-10H,1-4H3

• InChIKey:
• NXOFMKQWOAIOHL-UHFFFAOYSA-N

• (2,5-Dimethylphenyl) 3,4-dimethylbenzenesulfonate is a useful research compound. Its molecular formula is C16H18O3S and its molecular weight is 290.38. The purity is usually 95%.

3-[(2R,5R)-5-Ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine

Usually In Stock

• CAS RN:
• 2418595-95-4

• Formula:
• C14H19FN2O4S

• InChI:
• InChI=1S/C14H19FN2O4S/c1-3-11-5-4-10(2)17(9-11)14(18)12-6-13(8-16-7-12)21-22(15,19)20/h6-8,10-11H,3-5,9H2,1-2H3/t10-,11-/m1/s1

• InChIKey:
• FGMJGDTXYMNZGP-GHMZBOCLSA-N

• 3-[(2R,5R)-5-Ethyl-2-methylpiperidine-1-carbonyl]-5-fluorosulfonyloxypyridine is a useful research compound. Its molecular formula is C14H19FN2O4S and its molecular weight is 330.37. The purity is usually 95%.

2-Chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one

In Stock

• CAS RN:
• 1488795-95-4

• Formula:
• C9H13ClF3NO

• InChI:
• InChI=1S/C9H13ClF3NO/c1-6(10)8(15)14-4-2-7(3-5-14)9(11,12)13/h6-7H,2-5H2,1H3

• InChIKey:
• OZIRJLJFHZMHBZ-UHFFFAOYSA-N

• 2-Chloro-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one is a useful research compound. Its molecular formula is C9H13ClF3NO and its molecular weight is 243.65 g/mol. The purity is usually 95%.

Methyl oxetane-3-carboxylate

• CAS RN:
• 1638760-80-1; 695-95-4

• Formula:
• C5H8O3

• InChI:
• InChI=1S/C5H8O3/c1-7-5(6)4-2-8-3-4/h4H,2-3H2,1H3

• InChIKey:
• KIKBCVAAHVENQY-UHFFFAOYSA-N

• Methyl oxetane-3-carboxylate is a useful research compound. Its molecular formula is C5H8O3 and its molecular weight is 116.116. The purity is usually 95%.